Cas no 23541-82-4 (1,4-Butanediamine,N1,N1-dimethyl-N4-(2-nitro-9-acridinyl)-, hydrochloride (1:2))

• Product Name: 1,4-Butanediamine,N1,N1-dimethyl-N4-(2-nitro-9-acridinyl)-, hydrochloride (1:2)
• CAS No: 23541-82-4
• MF: C₁₉H₂₄Cl₂N₄O₂
• MW: 411.325462341309
• CID: 273850
• PubChem ID: 146783
• Update Time: 2025-04-19

1,4-Butanediamine,N1,N1-dimethyl-N4-(2-nitro-9-acridinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1,N1-dimethyl-N4-(2-nitro-9-acridinyl)-, hydrochloride (1:2)
• N',N'-dimethyl-N-(2-nitroacridin-9-yl)butane-1,4-diamine,dihydrochloride
• DTXSID30178125
• Acridine, 9-((4-(dimethylamino)butyl)amino)-2-nitro-, dihydrochloride
• 9-((4-(Dimethylamino)butyl)amino)-2-nitroacridine dihydrochloride
• 23541-82-4

• Inchi： 1S/C19H22N4O2.2ClH/c1-22(2)12-6-5-11-20-19-15-7-3-4-8-17(15)21-18-10-9-14(23(24)25)13-16(18)19;;/h3-4,7-10,13H,5-6,11-12H2,1-2H3,(H,20,21);2*1H
• InChI Key： RXGWKMJRLPBNCR-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)NCCCCN(C)C)=O

Computed Properties

• Exact Mass: 410.12792
• Monoisotopic Mass: 410.127631
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Boiling Point: 542.7°Cat760mmHg
• Flash Point: 282°C
• PSA: 71.3